Cas no 208538-73-2 (Micafungin Sodium)

• Product Name: Micafungin Sodium
• CAS No: 208538-73-2
• MF: C₅₆H₇₀N₉NaO₂₃S
• MW: 1292.2563
• MDL: MFCD08067752
• CID: 830528
• PubChem ID: 23666118
• Update Time: 2025-06-08

Micafungin Sodium Chemical and Physical Properties

Names and Identifiers

• Micafungin Sodium
• FK 463
• Pneumocandin A0, 1-​[(4R,​5R)​-​4,​5-​dihydroxy-​N2-​[4-​[5-​[4-​(pentyloxy)​phenyl]​-​3-​isoxazolyl]​benzoyl]​-​L-​ornithine]​-​4-​[(4S)​-​4-​hydroxy-​4-​[4-​hydroxy-​3-​(sulfooxy)​phenyl]​-​L-​threo
• Caspofungin Acetate
• L743873
• MK0991
• 1-[(4R,5R)-4,5-Dihydroxy-N2-[4-[5-[4-(pentyloxy)phenyl]-3-isoxazolyl]benzoyl]-L-ornithine]-4-[(4S)-4-hydroxy-4-[4-hydroxy-3-(sulfooxy)phenyl]-L-threonine]pneumocandin A0 sodium salt
• Mycamine
• Sodium;[5-[(1R,2R)-2-[(3R,6R,9R,11S,15R,18R,20S,21S,24R,25R,26R)-3-[(1S)-3-amino-1-hydroxy-3-oxoprop
• Funguard (TN)
• Micafungin sodium- Bio-X
• MCFG
• MICAFUNGIN NA [VANDF]
• MICAFUNGIN SODIUM [ORANGE BOOK]
• MICAFUNGIN SODIUM [WHO-DD]
• IS1UP79R56
• MICAFUNGIN SODIUM (MART.)
• 1-[(4R,5R)-4,5-Dihydroxy-N2-[4-[5-[4-(pentyloxy)phenyl]-3-isoxazolyl]benzoyl]-L-ornithine]-4-[(4S)-4-hydroxy-4-[4-hydroxy-3-(sulfooxy)phenyl]-L-threonine]pneumocandin A0;
• Q27149252
• sodium;[5-[(1S,2S)-2-[(3S,6S,9S,11R,15S,18S,20R,21R,24S,25S,26S)-3-[(1R)-3-amino-1-hydroxy-3-oxopropyl]-11,20,21,25-tetrahydroxy-15-[(1R)-1-hydroxyethyl]-26-methyl-2,5,8,14,17,23-hexaoxo-18-[[4-[5-(4-pentoxyphenyl)-1,2-oxazol-3-yl]benzoyl]amino]-1,4,7,13,16,22-hexazatricyclo[22.3.0.09,13]heptacosan-6-yl]-1,2-dihydroxyethyl]-2-hydroxyphenyl] sulfate
• EX-A4114A
• MICAFUNGIN SODIUM [JAN]
• CHEMBL1237070
• FK463 Sodium
• CCG-270668
• Sodium 5-((1S,2S)-2-((3S,6S,9S,11R,15S,18S,20R,21R,24S,25S,26S)-3-((R)-2-carbamoyl-1-hydroxyethyl)-11,20,21,25-tetrahydroxy-15-((R)-1-hydroxyethyl)-26-methyl-2,5,8,14,17,23-hexaoxo-18-(4-(5-(4-pentyloxyphenyl)isoxazol-3-yl)benzoylamino)-1,4,7,13,16,22-hexaazatricyclo(22.3.0.09,13)heptacos-6-yl)-1,2-dihydroxyethyl)-2-hydroxyphenyl sulfate
• C56H70N9NaO23S
• Funguard
• Micafungin sodium [USAN]
• MICAFUNGIN SODIUM [MART.]
• MICAFUNGIN SODIUM SALT [MI]
• 208538-73-2
• s4287
• DA-65448
• AC-30600
• FK-463
• Micafungin sodium (JAN/USAN)
• D02465
• UNII-IS1UP79R56
• Pneumocandin A0, 1-((4R,5R)-4,5-dihydroxy-N2-(4-(5-(5-(pentyloxy)phenyl)-3-isoxazolyl)benzoyl)-L-ornithine)-4-((4S)-4-hydroxy-4-(4-hydroxy-3-(sulfooxy)phenyl)-L-threonine)-, monosodium salt
• CHEBI:80105
• Micafungin sodium?
• BM164667
• Micafungin sodium salt
• FK 463 (sodium)
• FK463
• Mycamine (TN)
• Micafungin Na
• FK 463 sodium

• MDL： MFCD08067752
• Inchi： 1S/C56H71N9O23S.Na/c1-4-5-6-17-86-32-14-11-28(12-15-32)39-21-33(63-87-39)27-7-9-29(10-8-27)49(75)58-34-20-38(70)52(78)62-54(80)45-46(72)25(2)23-65(45)56(82)43(37(69)22-41(57)71)60-53(79)44(48(74)47(73)30-13-16-36(68)40(18-30)88-89(83,84)85)61-51(77)35-19-31(67)24-64(35)55(81)42(26(3)66)59-50(34)76;/h7-16,18,21,25-26,31,34-35,37-38,42-48,52,66-70,72-74,78H,4-6,17,19-20,22-24H2,1-3H3,(H2,57,71)(H,58,75)(H,59,76)(H,60,79)(H,61,77)(H,62,80)(H,83,84,85);/t25-,26+,31+,34-,35-,37+,38+,42-,43-,44-,45-,46-,47-,48-,52+;/m0./s1
• InChI Key： PWAXVQURCGJSNE-WZPXRXMFSA-N
• SMILES： O=C1[C@@]([H])(NC([C@@]([H])(NC([C@]2([H])C[C@H](CN2C([C@@]([H])(NC([C@H](C[C@H]([C@H](NC([C@]2([H])[C@H]([C@H](CN21)C)O)=O)O)O)NC(C1C=CC(C2=NOC(C3C=CC(=CC=3)OCCCCC)=C2)=CC=1)=O)=O)[C@H](O)C)=O)O)=O)[C@H](O)[C@H](C1C=CC(=C(C=1)OS(O)(=O)=O)O)O)=O)[C@H](O)CC(=O)N.[Na]

Computed Properties

• Exact Mass: 1292.43000
• Monoisotopic Mass: 1291.42029497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 90
• Rotatable Bond Count: 18
• Complexity: 2580
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 521

Experimental Properties

• PSA: 518.52000
• LogP: -0.53900

Micafungin Sodium Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Micafungin Sodium

Micafungin Sodium (CAS No. 208538-73-2): A Comprehensive Overview

Micafungin Sodium (CAS No. 208538-73-2) is a potent antifungal agent belonging to the echinocandin class of drugs. It is widely recognized for its efficacy in treating invasive fungal infections, particularly those caused by Candida and Aspergillus species. This comprehensive overview delves into the chemical structure, pharmacological properties, clinical applications, and recent advancements in the research and development of Micafungin Sodium.

Chemical Structure and Properties

Micafungin Sodium is a semisynthetic lipopeptide antifungal agent derived from the fermentation of Fusarium oxysporum. Its molecular formula is C₅₄H₈₇N₁₁O₁₆, and it has a molecular weight of 1049.3 g/mol. The compound is highly soluble in water, which facilitates its administration as an intravenous solution. The sodium salt form of micafungin enhances its stability and bioavailability, making it suitable for clinical use.

Pharmacological Mechanism of Action

Micafungin Sodium exerts its antifungal activity by inhibiting the synthesis of β-(1,3)-D-glucan, a critical component of the fungal cell wall. This inhibition leads to cell wall destabilization and subsequent fungal cell death. Unlike other antifungal agents that target ergosterol synthesis or DNA replication, micafungin's unique mechanism of action makes it effective against a broad spectrum of fungi, including those resistant to other antifungal drugs.

Clinical Applications

Micafungin Sodium is primarily used in the treatment of invasive candidiasis and aspergillosis. It is also indicated for prophylaxis in high-risk patients, such as those undergoing hematopoietic stem cell transplantation or those with neutropenia due to chemotherapy. Clinical trials have demonstrated that micafungin is well-tolerated and effective in reducing the incidence of invasive fungal infections in these patient populations.

Safety and Efficacy Profiles

The safety profile of Micafungin Sodium is favorable compared to other antifungal agents. Common side effects include infusion-related reactions, such as fever, chills, and nausea, which are generally mild and transient. Serious adverse events are rare but can include hepatotoxicity and renal impairment. Regular monitoring of liver and kidney function is recommended during treatment with micafungin.

Recent Research Advancements

Recent studies have explored the potential of combining Micafungin Sodium with other antifungal agents to enhance therapeutic outcomes. A study published in the Journal of Antimicrobial Chemotherapy (2021) evaluated the synergistic effects of micafungin in combination with amphotericin B against multidrug-resistant Candida species. The results showed a significant reduction in minimum inhibitory concentrations (MICs) when these agents were used together, suggesting a promising approach to managing difficult-to-treat fungal infections.

Another area of active research involves the development of novel delivery systems for micafungin to improve its pharmacokinetic properties and reduce side effects. A study published in Pharmaceutical Research (2022) investigated the use of lipid nanoparticles to encapsulate micafungin, resulting in enhanced drug stability and prolonged release profiles. This approach has the potential to reduce the frequency of dosing and improve patient compliance.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research into Micafungin Sodium continues to uncover new applications and delivery methods that could further enhance its therapeutic potential. As fungal infections remain a significant global health challenge, particularly in immunocompromised patients, the development of more effective and safer antifungal therapies is crucial. Micafungin's unique mechanism of action and favorable safety profile make it an important tool in the fight against invasive fungal diseases.